Cas no 872398-76-0 (2-Perfluorooctyl-1,2-13C2-ethanoic Acid)

• Product Name: 2-Perfluorooctyl-1,2-13C2-ethanoic Acid
• CAS No: 872398-76-0
• MF: C₁₀H₃F₁₇O₂
• MW: 478.102483034134
• CID: 5044629
• Update Time: 2026-02-28

2-Perfluorooctyl-1,2-13C2-ethanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Perfluorooctyl-[1,2-13C2]-ethanoic Acid
• 2-Perfluorooctyl-1,2-13C2-ethanoic Acid

• Inchi： 1S/C10H3F17O2/c11-3(12,1-2(28)29)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h1H2,(H,28,29)
• InChI Key： XTBXSCIWOVSSGB-UHFFFAOYSA-N
• SMILES： C(C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)C(O)=O

Additional information on 2-Perfluorooctyl-1,2-13C2-ethanoic Acid

Introduction to 2-Perfluorooctyl-1,2-13C2-ethanoic Acid (CAS No. 872398-76-0)

2-Perfluorooctyl-1,2-13C2-ethanoic Acid, identified by its Chemical Abstracts Service (CAS) number 872398-76-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of perfluorinated carboxylic acids, which are known for their unique physicochemical properties and broad applicability in various scientific and industrial domains. The inclusion of 13C2 isotopic labeling in its molecular structure not only enhances its utility in metabolic studies but also opens up new avenues for research in drug development and diagnostic imaging.

The perfluorooctyl moiety in the compound's name signifies the presence of a long-chain perfluoroalkyl group, which imparts exceptional hydrophobicity and thermal stability. These characteristics make 2-Perfluorooctyl-1,2-13C2-ethanoic Acid an ideal candidate for applications where resistance to extreme conditions and low reactivity are paramount. In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further highlighted the compound's potential as a reference standard and internal standard in analytical chemistry.

One of the most compelling aspects of 2-Perfluorooctyl-1,2-13C2-ethanoic Acid is its role in metabolic labeling studies. The incorporation of stable carbon isotopes, such as 13C, allows researchers to trace metabolic pathways with high precision. This has been particularly valuable in the development of new therapeutic agents, where understanding the metabolic fate of a drug is crucial for optimizing its efficacy and safety. The compound's isotopic form is especially useful in positron emission tomography (PET) imaging, where it serves as a tracer to visualize biological processes at the molecular level.

In the realm of drug discovery, 2-Perfluorooctyl-1,2-13C2-ethanoic Acid has been employed in the synthesis of novel bioactive molecules. Its perfluorinated backbone can be modified to create libraries of compounds with tailored pharmacological properties. For instance, researchers have utilized this scaffold to develop perfluorinated analogs of existing drugs, which exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and reduced susceptibility to enzymatic degradation. Such modifications have the potential to extend the half-life of drugs and enhance their bioavailability.

The compound's unique structure also makes it a valuable tool in environmental chemistry. Perfluorinated compounds are known for their persistence in the environment, and studying their degradation pathways is essential for assessing ecological risks. The use of isotopically labeled versions like 2-Perfluorooctyl-1,2-13C2-ethanoic Acid allows scientists to monitor these processes accurately without interfering with natural systems. This has led to a deeper understanding of how perfluorinated substances interact with ecosystems and how they can be mitigated.

Recent research has also explored the potential applications of 2-Perfluorooctyl-1,2-13C2-ethanoic Acid in material science. The combination of its hydrophobic properties and isotopic labeling makes it an excellent candidate for surface modifications and coatings that require both chemical inertness and traceability. For example, researchers have investigated its use in creating anti-fouling surfaces that prevent biological growth on marine vessels or medical devices. The isotopic label can then be used to verify the presence and integrity of these coatings over time.

The synthesis of 2-Perfluorooctyl-1,2-13C2-ethanoic Acid involves sophisticated organic chemistry techniques, including carboxylation reactions and perdeuteration processes. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for applications in research and industry. Recent developments in flow chemistry have further streamlined the production process, making it more efficient and scalable. This has enabled researchers to access larger quantities of the compound for complex studies without compromising quality.

The compound's stability under various conditions makes it a reliable choice for long-term storage and transport. Unlike some other labeled compounds that may degrade over time or require special handling, 2-Perfluorooctyl-1,2-13C2-ethanoic Acid maintains its integrity under standard laboratory conditions. This reliability has been particularly important during clinical trials where consistency is key to obtaining meaningful data. The compound's stability also simplifies logistics, reducing costs associated with storage and transportation.

In conclusion, 2-Perfluorooctyl-1,2-13C2-ethanoic Acid (CAS No. 872398-76) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique combination of hydrophobicity, thermal stability, and isotopic labeling makes it an invaluable tool for metabolic studies, drug development, environmental monitoring, and material science. As research continues to uncover new uses for this compound, its importance is likely to grow even further. The advancements in synthetic chemistry and analytical techniques are expected to enhance its accessibility and utility in future applications.